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Compound of Interest

Compound Name: Purinostat mesylate

Cat. No.: B12413791

For immediate release: This document provides essential safety and logistical information for
the proper disposal of purinostat mesylate, a selective inhibitor of histone deacetylases
(HDACSs) used in laboratory research. Adherence to these procedures is critical to ensure
personnel safety and environmental protection.

Purinostat mesylate is classified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects.[1] Therefore, it is imperative that this compound and its containers are
disposed of through an approved waste disposal plant and are not released into the
environment.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of purinostat mesylate is provided in
the table below. This information is crucial for understanding its potential interactions and for
safe handling during the disposal process.
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Property Value

Chemical Formula C24H30N1006S

Molecular Weight 586.62 g/mol [1][2]

Appearance Powder

Storage Temperature -20°C (powder) or -80°C (in solvent)[1]

) ) Strong acids/alkalis, strong oxidizing/reducing
Incompatible Materials
agents[1]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of purinostat

mesylate.

. Personal Protective Equipment (PPE):

Before handling purinostat mesylate for disposal, ensure you are wearing appropriate PPE,
including safety glasses, chemical-resistant gloves, and a lab coat.

. Waste Segregation and Collection:

Solid Waste: Collect un-used or expired purinostat mesylate powder in a clearly labeled,
sealed container designated for chemical waste.

Contaminated Materials: Any materials that have come into contact with purinostat
mesylate, such as pipette tips, weighing paper, and contaminated gloves, should be
collected in a separate, clearly labeled hazardous waste container.

Liguid Waste: Solutions containing purinostat mesylate should be collected in a sealed,
leak-proof container labeled as hazardous chemical waste. Do not mix with other
incompatible waste streams.

. Spillage Decontamination:

In the event of a spill, prevent further leakage or spreading.[1]
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» Absorb liquid spills with an inert, finely-powdered liquid-binding material such as diatomite or
universal binders.[1]

» Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

e Collect all contaminated materials from the cleanup and place them in a designated
hazardous waste container for disposal according to Section 13 of the safety data sheet.[1]

4. Labeling and Storage of Waste:

o All waste containers must be clearly and accurately labeled with "Hazardous Waste," the
name "Purinostat Mesylate," and the associated hazards (e.g., "Toxic," "Harmful if
Swallowed," "Toxic to Aquatic Life").

o Store waste containers in a designated, secure area away from incompatible materials,
direct sunlight, and sources of ignition.[1]

5. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through a licensed and
approved waste disposal contractor.

» Provide the contractor with a copy of the Safety Data Sheet (SDS) for purinostat mesylate
to ensure they have all the necessary information for safe handling and disposal.

e The ultimate disposal method must be in accordance with federal, state, and local
environmental regulations. The recommended method is disposal at an approved waste
disposal plant.[1]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of purinostat mesylate.
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Purinostat Mesylate Disposal Workflow
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Caption: Workflow for the safe disposal of purinostat mesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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